4-(4-Chlorobenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(3-phenoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
4-(4-Chlorobenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(3-phenoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
433311-70-7
VCID:
VC0357035
InChI:
InChI=1S/C27H24ClNO5/c1-33-16-6-15-29-24(19-7-5-10-22(17-19)34-21-8-3-2-4-9-21)23(26(31)27(29)32)25(30)18-11-13-20(28)14-12-18/h2-5,7-14,17,24,30H,6,15-16H2,1H3/b25-23+
SMILES:
COCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=CC=C3)OC4=CC=CC=C4
Molecular Formula:
C27H24ClNO5
Molecular Weight:
477.9g/mol
4-(4-Chlorobenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(3-phenoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 433311-70-7
Main Products
VCID: VC0357035
Molecular Formula: C27H24ClNO5
Molecular Weight: 477.9g/mol
CAS No. | 433311-70-7 |
---|---|
Product Name | 4-(4-Chlorobenzoyl)-3-hydroxy-1-(3-methoxypropyl)-5-(3-phenoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C27H24ClNO5 |
Molecular Weight | 477.9g/mol |
IUPAC Name | (4E)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(3-methoxypropyl)-5-(3-phenoxyphenyl)pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C27H24ClNO5/c1-33-16-6-15-29-24(19-7-5-10-22(17-19)34-21-8-3-2-4-9-21)23(26(31)27(29)32)25(30)18-11-13-20(28)14-12-18/h2-5,7-14,17,24,30H,6,15-16H2,1H3/b25-23+ |
Standard InChIKey | NPNKJQSUSQIDQV-WJTDDFOZSA-N |
Isomeric SMILES | COCCCN1C(/C(=C(/C2=CC=C(C=C2)Cl)\O)/C(=O)C1=O)C3=CC(=CC=C3)OC4=CC=CC=C4 |
SMILES | COCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=CC=C3)OC4=CC=CC=C4 |
Canonical SMILES | COCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=CC=C3)OC4=CC=CC=C4 |
PubChem Compound | 5734750 |
Last Modified | Nov 11 2021 |
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